Cas no 2094370-03-1 (2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide)
![2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide structure](https://www.kuujia.com/scimg/cas/2094370-03-1x500.png)
2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26602551
- 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
- AKOS033978459
- Z2683057321
- 2,5-dichloro-N-(1-methyl-3-propan-2-ylpyrazol-4-yl)pyridine-3-sulfonamide
- 2094370-03-1
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- Inchi: 1S/C12H14Cl2N4O2S/c1-7(2)11-9(6-18(3)16-11)17-21(19,20)10-4-8(13)5-15-12(10)14/h4-7,17H,1-3H3
- InChI Key: DHOASJDJXNNTAG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CN=1)Cl)S(NC1=CN(C)N=C1C(C)C)(=O)=O
Computed Properties
- Exact Mass: 348.0214523g/mol
- Monoisotopic Mass: 348.0214523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3Ų
- XLogP3: 2.4
2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26602551-0.05g |
2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide |
2094370-03-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide Related Literature
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
Additional information on 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide
Comprehensive Analysis of 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No. 2094370-03-1)
The compound 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide (CAS No. 2094370-03-1) is a specialized sulfonamide derivative with a unique molecular structure combining pyridine and pyrazole moieties. Its chemical properties and potential applications have garnered significant interest in pharmaceutical and agrochemical research. The presence of dichloro-substituted pyridine and N-linked sulfonamide groups contributes to its reactivity, making it a candidate for further exploration in drug discovery and crop protection formulations.
Recent trends in heterocyclic chemistry highlight the growing demand for novel compounds like 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide. Researchers are particularly interested in its potential as a bioactive scaffold, given the proven efficacy of similar sulfonamides in targeting enzymes and receptors. The isopropyl-substituted pyrazole segment may enhance lipid solubility, a critical factor in optimizing pharmacokinetic properties—a topic frequently searched in AI-driven drug design platforms.
From a synthetic chemistry perspective, the CAS 2094370-03-1 compound exemplifies modern strategies for molecular hybridization, where two pharmacophores are combined to achieve synergistic effects. This aligns with current industry focus on fragment-based drug discovery, as evidenced by numerous patent filings involving pyridine-sulfonamide hybrids. The compound's chlorine atoms at positions 2 and 5 of the pyridine ring offer versatile sites for further derivatization, addressing common queries about structure-activity relationship (SAR) optimization in medicinal chemistry forums.
Environmental and regulatory considerations for 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide are increasingly relevant, with sustainability being a major focus in chemical development. The compound's potential biodegradability profile and eco-friendly synthesis routes are subjects of ongoing investigation, responding to the pharmaceutical industry's shift toward green chemistry principles—a hot topic in academic and industrial research circles.
Analytical characterization of CAS 2094370-03-1 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular attention to the sulfonamide proton exchange behavior. These methods are crucial for quality control in production, addressing frequent search queries about compound purity verification and structural confirmation protocols. The thermal stability of this pyrazole-pyridine conjugate has also been studied using differential scanning calorimetry (DSC), providing data important for formulation scientists.
In the context of intellectual property, 2,5-dichloro-N-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine-3-sulfonamide represents an interesting case study in patent landscape analysis. The compound's structural features appear in several recent applications related to kinase inhibition and metabolic disorder treatments, reflecting industry priorities that align with prevalent health concerns. This connection to targeted therapies makes it a relevant subject for literature reviews and market analyses.
The future research directions for CAS 2094370-03-1 may include exploration of its crystal polymorphism—a property that significantly affects pharmaceutical performance—and development of continuous flow synthesis methods to improve production efficiency. These aspects correspond with current industry demands for process intensification and solid-state chemistry optimization, topics that generate substantial discussion in chemical engineering and materials science communities.
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